Cas no 112172-82-4 (Cholest-7-en-6-one,25-(b-D-glucopyranosyloxy)-2,3,14,22-tetrahydroxy-,(2b,3b,5b,22R)- (9CI))

• Product Name: Cholest-7-en-6-one,25-(b-D-glucopyranosyloxy)-2,3,14,22-tetrahydroxy-,(2b,3b,5b,22R)- (9CI)
• CAS No: 112172-82-4
• MF: C₃₃H₅₄O₁₁
• MW: 626.775271892548
• CID: 180062
• PubChem ID: 194950
• Update Time: 2025-04-19

Cholest-7-en-6-one,25-(b-D-glucopyranosyloxy)-2,3,14,22-tetrahydroxy-,(2b,3b,5b,22R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholest-7-en-6-one,25-(b-D-glucopyranosyloxy)-2,3,14,22-tetrahydroxy-,(2b,3b,5b,22R)- (9CI)
• 1-benzyl-4-[10-(4-benzyl-1,4-dimethylpiperazine-1,4-diium-1-yl)decyl]-1,4-dimethylpiperazine-1,4-diium,tetraiodide
• ecdysone 25-O-glucopyranoside
• (2beta,3alpha,5beta,14xi)-2,3,14,22-tetrahydroxy-6-oxocholest-7-en-25-yl beta-D-glucopyranoside
• (2beta,3beta,5beta,22R)-2,3,14,22-tetrahydroxy-6-oxocholest-7-en-25-yl D-glucopyranoside
• DTXSID70920685
• 2,3,14,22-Tetrahydroxy-6-oxocholest-7-en-25-yl hexopyranoside
• (2S,3S,5R,9R,10R,13R,17R)-2,3,14-trihydroxy-17-[(2S)-3-hydroxy-6-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyheptan-2-yl]-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• 112172-82-4

• Inchi： 1S/C33H54O11/c1-16(21(35)8-9-30(2,3)44-29-28(41)27(40)26(39)25(15-34)43-29)17-7-11-33(42)19-12-22(36)20-13-23(37)24(38)14-31(20,4)18(19)6-10-32(17,33)5/h12,16-18,20-21,23-29,34-35,37-42H,6-11,13-15H2,1-5H3/t16-,17+,18-,20-,21?,23-,24-,25+,26+,27-,28+,29-,31+,32+,33?/m0/s1
• InChI Key： YJBCWBWOULRKGL-DGSLDROASA-N
• SMILES： OC12CC[C@H]([C@H](C)C(CCC(C)(C)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@@H]([C@H](C[C@]12C)O)O)=O

Computed Properties

• Exact Mass: 626.367
• Monoisotopic Mass: 626.367
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.35
• Boiling Point: 807°Cat760mmHg
• Flash Point: 251.3°C
• Refractive Index: 1.608
• LogP: -5.82760